Diethyl 7-(3,4,5-triphenyl-2-oxo-2,3-dihydroimidazol-1-yl)heptanephosphonate
Description
Diethyl 7-(3,4,5-triphenyl-2-oxo-2,3-dihydroimidazol-1-yl)heptanephosphonate, also known as this compound, is a useful research compound. Its molecular formula is C32H39N2O4P and its molecular weight is 546.6 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C32H39N2O4P |
|---|---|
Molecular Weight |
546.6 g/mol |
IUPAC Name |
1-(7-diethoxyphosphorylheptyl)-3,4,5-triphenylimidazol-2-one |
InChI |
InChI=1S/C32H39N2O4P/c1-3-37-39(36,38-4-2)26-18-7-5-6-17-25-33-30(27-19-11-8-12-20-27)31(28-21-13-9-14-22-28)34(32(33)35)29-23-15-10-16-24-29/h8-16,19-24H,3-7,17-18,25-26H2,1-2H3 |
InChI Key |
ROEBFCUWXFBXJZ-UHFFFAOYSA-N |
Canonical SMILES |
CCOP(=O)(CCCCCCCN1C(=C(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4)OCC |
Synonyms |
diethyl 17-(3,4,5-triphenyl-2-oxo-2,3-dihydroimidazol-1-yl)heptanephosphonate PLT 98625 PLT-98625 PLT98625 SK and F 98625 SK and F-98625 SKF 98625 SKF-98625 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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